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Compound of Interest

Compound Name: Propoxur-d3

Cat. No.: B1435957

The proper disposal of Propoxur-d3, a deuterated analog of the carbamate insecticide
Propoxur, is critical for ensuring laboratory safety and environmental protection. As a substance
classified with significant health hazards, including acute toxicity and potential carcinogenic
effects, adherence to strict disposal protocols is mandatory.[1][2] This guide provides essential,
step-by-step instructions for researchers, scientists, and drug development professionals to
manage and dispose of Propoxur-d3 waste in a safe, compliant, and responsible manner.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle Propoxur-d3 with the
utmost care in a controlled laboratory environment.

Personal Protective Equipment (PPE): All personnel handling Propoxur-d3 must wear
appropriate PPE to prevent exposure. This includes:

e Gloves: Impervious chemical-resistant gloves.
o Eye Protection: Safety spectacles or goggles.[3]
e Lab Coat: A standard laboratory coat or chemical-resistant apron.

o Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood, is
essential.[4] For operations that may generate dust, a respirator is required.[5]
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Spill Management: In the event of a spill, immediate action is necessary to contain the material
and prevent exposure.

e Evacuate all non-essential personnel from the immediate area.[1][6]

o Wearing full PPE, carefully collect the powdered material. If appropriate, moisten the
substance first to prevent dust from becoming airborne.[1][3]

» Place the spilled material into a sealable, clearly labeled container for hazardous waste.[1][6]
e Thoroughly decontaminate the spill area and wash after cleanup is complete.[6]
e The collected spill waste must be disposed of as hazardous waste.[6]

Step-by-Step Disposal Protocol

The disposal of Propoxur-d3 is regulated by federal and local authorities, including the
Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act
(RCRA).[7][8][9] It must be managed as hazardous waste and must not be disposed of in
standard trash or poured down the drain.[7][10][11]

Step 1: Waste Collection and Segregation

o Collect all Propoxur-d3 waste, including pure substance, contaminated lab materials (e.g.,
gloves, wipes, pipette tips), and solutions.

e Segregate Propoxur-d3 waste from other chemical waste streams to avoid dangerous
reactions. Propoxur is incompatible with strong oxidizing agents and strong bases.[4][6]

Step 2: Containerization

o Use only approved hazardous waste containers that are chemically compatible and can be
tightly sealed. Plastic containers are often preferred over glass when compatibility is not an
issue.[7]

» Ensure the container is in good condition, with no leaks or exterior contamination.

Step 3: Labeling
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» Properly label the waste container immediately upon the first addition of waste. The label,
often a specific "Hazardous Waste" tag provided by your institution's Environmental Health
and Safety (EHS) department, must include:[7]

o The words "Hazardous Waste".[7]
o Full chemical name: "Propoxur-d3" (no abbreviations or formulas).[7]
o For mixtures, list all chemical components and their approximate percentages.[7]
o Accumulation start date (the date the first waste was placed in the container).[7]
o The specific hazard characteristics (e.g., Toxic).[7]
o Principal Investigator's name, lab location, and contact information.[7]

Step 4: Storage

o Store the sealed and labeled hazardous waste container in a designated, secure satellite
accumulation area within the laboratory.

e The storage area should be well-ventilated and away from drains or sources of ignition.[4]
Keep the container locked up or in an area only accessible to authorized personnel.[12]

Step 5: Arrange for Disposal

o Contact your institution’s EHS office or the designated hazardous waste management
provider to schedule a pickup.[7]

o Complete any required waste information forms or manifests as instructed by your EHS
department.[7]

» Do not attempt to transport the hazardous waste yourself. Only trained and licensed
professionals are permitted to transport hazardous materials.[13]

Quantitative Hazard and Safety Data
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The following table summarizes key quantitative data for Propoxur, which should be considered

analogous for Propoxur-d3 in the context of safety and disposal.

Parameter Value Reference
Acute Toxicity (Oral, Rat) LD50: 41 mg/kg [2]
. Toxic in contact with skin

Acute Toxicity (Dermal) [2]
(Category 3)

Acute Toxicity (Inhalation) Toxic if inhaled (Category 3) [2]

Workplace Exposure Limit
TWA 0.5 mg/m3 [14]

(NIOSH REL)

UN Hazard Class 6.1 (Poison) [3][6]

) o Very toxic to aquatic life with

Aquatic Toxicity _ [21[3]
long-lasting effects

Melting Point 86 t0 92 °C (187 to 197 °F) [1][14]

Flash Point > 149 °C (300 °F) [14]

Disposal Workflow Diagram

The following diagram illustrates the procedural flow for the proper disposal of Propoxur-d3

waste from the point of generation to final removal.
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Laboratory Procedures
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Caption: Workflow for the safe disposal of Propoxur-d3 hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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